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Introduction
The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay is a widely utilized

spectrophotometric method for determining the total antioxidant capacity of various

substances.[1] This assay is versatile and applicable to both hydrophilic and lipophilic

compounds.[1][2] The fundamental principle of the assay lies in the ability of antioxidant

compounds to scavenge the pre-formed ABTS radical cation (ABTS•+), a chromophore with a

distinct blue-green color.[1] The reduction of ABTS•+ by an antioxidant leads to a decrease in

absorbance at 734 nm, which is directly proportional to the antioxidant concentration in the

sample.[1]

Principle of the Assay
The ABTS assay involves the generation of the ABTS radical cation (ABTS•+) through the

oxidation of ABTS with a potent oxidizing agent, most commonly potassium persulfate (K₂S₂O₈)

or ammonium persulfate.[1][2][3] The stable ABTS•+ radical cation exhibits a characteristic

absorption spectrum with maxima at various wavelengths, including 414, 645, 734, and 815

nm.[1][2][4] The wavelength of 734 nm is most frequently used for measurement to minimize

interference from other sample components.[2] When an antioxidant is introduced to the

solution, it donates an electron or a hydrogen atom to the ABTS•+, causing its decolorization.[1]

The extent of this color change is quantified by measuring the decrease in absorbance, which

provides a measure of the sample's antioxidant capacity.[1]
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Experimental Protocol
This protocol is based on the method described by Re et al. (1999), which involves the

generation of the ABTS•+ radical cation by reacting ABTS with potassium persulfate.[2][5]

1. Reagent Preparation

7 mM ABTS Stock Solution: Dissolve 38.4 mg of ABTS in 10 mL of ultrapure water.[5]

2.45 mM Potassium Persulfate (K₂S₂O₈) Solution: Dissolve 6.6 mg of potassium persulfate in

10 mL of ultrapure water. Prepare this solution fresh.[2][5]

ABTS•+ Radical Cation Working Solution: To generate the radical cation, mix equal volumes

of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution.[1] Allow

the mixture to stand in the dark at room temperature for 12-16 hours before use.[2][3][5] This

incubation period is crucial for the complete formation of the ABTS•+ radical. The resulting

solution will have a dark blue-green color.

Adjusted ABTS•+ Solution: Before use in the assay, dilute the ABTS•+ working solution with

a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.700 ±

0.02 at 734 nm.[2][5][6]

Trolox Standard Solutions: Prepare a stock solution of Trolox (a water-soluble vitamin E

analog) in a suitable solvent. From this stock, prepare a series of standard solutions with

varying concentrations (e.g., 0 to 500 µM). These will be used to generate a standard curve.

2. Assay Procedure

Pipette 190 µL of the adjusted ABTS•+ solution into each well of a 96-well microplate.[5]

Add 10 µL of the test sample or Trolox standard to the respective wells.[5]

For the blank (control), add 10 µL of the solvent used to prepare the samples/standards to a

well containing 190 µL of the adjusted ABTS•+ solution.

Incubate the plate at room temperature for a specified time (typically 5-6 minutes), with

continuous shaking.[6]
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Measure the absorbance of each well at 734 nm using a microplate reader.[2][5][6]

Data Presentation
The quantitative data for the ABTS assay are summarized in the table below for easy reference

and comparison.

Parameter Value/Range Reference

ABTS Stock Solution

Concentration
7 mM [2][5]

Potassium Persulfate

Concentration
2.45 mM [2][5]

ABTS•+ Generation Incubation

Time
12–16 hours [2][3][5]

Wavelength for Absorbance

Measurement
734 nm [2][5][6]

Target Absorbance of ABTS•+

Solution
0.700 ± 0.02 [2][5][6]

Reaction Incubation Time 5-6 minutes [6]

Standard Antioxidant Trolox [7]

Data Analysis and Calculation
Calculate the percentage inhibition of absorbance for each sample and standard using the

following formula:

Inhibition (%) = [ (Absorbance of Blank - Absorbance of Sample) / Absorbance of Blank ] x

100[1]

Generate a standard curve by plotting the percentage inhibition of the Trolox standards

against their corresponding concentrations.
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Determine the Trolox Equivalent Antioxidant Capacity (TEAC) of the test samples by using

the linear regression equation (y = mx + c) derived from the Trolox standard curve.[1] The

TEAC value represents the concentration of Trolox that would produce the same level of

antioxidant activity as the sample.
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Caption: Workflow of the ABTS assay for antioxidant capacity.
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Caption: Principle of the ABTS radical cation decolorization assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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